Cas no 2034442-11-8 (3-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea)

• Product Name: 3-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea
• CAS No: 2034442-11-8
• MF: C₁₉H₁₈F₃N₃O₂
• MW: 377.360334873199
• CID: 5553446
• Update Time: 2025-06-14

3-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]urea
• 3-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C19H18F3N3O2/c1-25-9-8-12-10-13(2-7-16(12)25)17(26)11-23-18(27)24-15-5-3-14(4-6-15)19(20,21)22/h2-10,17,26H,11H2,1H3,(H2,23,24,27)
• InChI Key： BONFXIPYNKWJNU-UHFFFAOYSA-N
• SMILES： N(CC(O)C1C=CC2=C(C=1)C=CN2C)C(NC1=CC=C(C(F)(F)F)C=C1)=O

Additional information on 3-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea

Comprehensive Overview of 3-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea (CAS No. 2034442-11-8)

The compound 3-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea (CAS No. 2034442-11-8) is a synthetic organic molecule that has garnered significant interest in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This urea derivative incorporates a 1-methyl-1H-indole moiety and a trifluoromethylphenyl group, which are known to enhance bioavailability and target specificity. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor interactions, making it a promising candidate for drug development.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and personalized therapies. The structural complexity of 3-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea positions it as a versatile scaffold for designing compounds with tailored pharmacological properties. Its hydroxyethyl linker and urea core contribute to its solubility and binding affinity, which are critical factors in drug design. These attributes align with current trends in computational chemistry and structure-activity relationship (SAR) studies, where researchers leverage AI-driven tools to optimize molecular performance.

The inclusion of a trifluoromethyl group in the compound’s structure is noteworthy, as this functional group is often associated with improved metabolic stability and enhanced lipophilicity. These characteristics are highly sought after in the development of CNS-targeting drugs and anti-inflammatory agents, areas where patients and clinicians alike are actively seeking safer and more effective treatments. Online searches for terms like "trifluoromethyl in drug design" and "indole derivatives in medicine" reflect the growing public and scientific curiosity about such innovations.

From a synthetic chemistry perspective, the preparation of 3-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea involves multi-step organic transformations, including amide coupling and hydroxylation reactions. These processes are frequently discussed in academic forums and industry publications, highlighting the compound’s relevance to modern medicinal chemistry. Additionally, its CAS No. 2034442-11-8 serves as a unique identifier in chemical databases, facilitating collaboration and knowledge sharing among researchers worldwide.

The potential applications of this compound extend beyond traditional pharmaceuticals. For instance, its structural motifs are being explored in agrochemical research and material science, where its stability and functional groups could offer novel solutions. This interdisciplinary appeal resonates with audiences searching for "emerging uses of urea derivatives" or "indole-based bioactive molecules." By addressing these queries, this overview bridges the gap between specialized research and broader scientific discourse.

In conclusion, 3-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea represents a compelling case study in the intersection of chemistry and biology. Its design reflects contemporary priorities in drug discovery, such as target selectivity and ADME optimization, while its versatility opens doors to unconventional applications. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in both academic and industry settings.